Zinc p-toluenesulfonate hydrate

Specification

• CAS No.: 123334-05-4
• Molecular Formula: C14H16O7S2Zn
• Molecular Weight: 425.8 g/mol
• IUPAC Name: zinc;4-methylbenzenesulfonate;hydrate
• Standard InChI: InChI=1S/2C7H8O3S.H2O.Zn/c2*1-6-2-4-7(5-3-6)11(8,9)10;;/h2*2-5H,1H3,(H,8,9,10);1H2;/q;;;+2/p-2
• Standard InChI Key: JCOXFVWERPVZPB-UHFFFAOYSA-L
• SMILES: CC1=CC=C(C=C1)S(=O)(=O)[O-].CC1=CC=C(C=C1)S(=O)(=O)[O-].O.[Zn+2]
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)[O-].CC1=CC=C(C=C1)S(=O)(=O)[O-].O.[Zn+2]

Introduction

Physical and Chemical Properties

Basic Properties

Zinc p-toluenesulfonate hydrate exists in several hydration states, with varying molecular formulas reported in literature. The commonly encountered forms include the basic hydrate and a hexahydrate form. Table 1 summarizes the key physical and chemical properties of zinc p-toluenesulfonate hydrate.

Table 1: Physical and Chemical Properties of Zinc p-Toluenesulfonate Hydrate

Property	Value
CAS Number	123334-05-4 (hydrate)
Molecular Formula	C₁₄H₁₄O₆S₂Zn (basic form)
Molecular Formula (hexahydrate)	(CH₃C₆H₄SO₃)₂Zn·6H₂O
Molecular Weight	407.76-407.81 g/mol
Physical Appearance	White crystalline powder
Melting Point	106-107°C
Density	1.34 g/cm³
Solubility	Insoluble in water and benzene
IUPAC Name	zinc;4-methylbenzenesulfonate;hydrate

The compound is characterized by its insolubility in water, which contrasts with the high water solubility of its parent acid, p-toluenesulfonic acid. This property difference highlights the significant structural reorganization that occurs during salt formation.

Structural Characteristics

X-ray crystallographic studies have revealed important structural features of zinc p-toluenesulfonate. In the crystal structure, the zinc atom occupies symmetry centers within the unit cell. This structural arrangement has been determined through Fourier synthesis techniques without making preliminary assumptions about the stereochemistry of the structure.

The compound's structure contributes to its Lewis acidic properties, with the zinc center capable of coordinating with various substrates during catalytic processes. The tosylate groups (p-toluenesulfonate) are arranged around the central zinc atom, creating a specific coordination environment that influences the compound's reactivity and applications.

Synthesis and Production Methods

Several methods have been reported for synthesizing zinc p-toluenesulfonate hydrate, with variations depending on the desired hydration state and purity level. The primary synthetic approaches include:

• Direct Acid-Base Reaction: The most common synthesis involves the reaction of zinc carbonate or zinc oxide with p-toluenesulfonic acid in an aqueous solution. This method typically yields the hydrated form of the compound.

• Precipitation Method: Anhydrous zinc p-toluenesulfonate can be prepared when the precipitate formed from a mixture of p-toluenesulfonic acid and zinc chloride in solution is isolated.

• Purification Process: The synthesized compound is often purified through recrystallization techniques to achieve high purity levels required for catalytic and research applications.

The general reaction for the synthesis using zinc oxide can be represented as:

ZnO + 2 CH₃C₆H₄SO₃H → (CH₃C₆H₄SO₃)₂Zn + H₂O

The hydration level in the final product can be controlled through drying conditions and crystallization parameters.

Applications

Industrial Applications

Zinc p-toluenesulfonate hydrate has found significant applications in polymer and materials industries. It serves as a multifunctional additive in various synthetic polymer formulations:

• Stabilizer and Lubricant: The compound is utilized as a stabilizer and lubricant in synthetic rubber formulations, including polyethylene (PE), polyvinyl chloride (PVC), polypropylene, nylon, acrylonitrile butadiene styrene (ABS), natural rubber, and butylbenzene rubber.

• Activator in Foaming Processes: When used in combination with azodicarbonamide (AC) foaming agents, zinc p-toluenesulfonate hydrate can significantly reduce the decomposition temperature, enhancing the foaming process in polymer processing.

• Performance Enhancer: Compared to other stearic acid salts commonly used in polymer formulations, zinc p-toluenesulfonate hydrate offers superior light stability, heat stability, and transparency in final products.

• Dispersibility Promoter: The compound demonstrates excellent dispersibility in plastics and rubber matrices, ensuring uniform distribution of additives throughout the polymer system.

Chemical Catalysis

One of the most significant applications of zinc p-toluenesulfonate hydrate is as a catalyst in organic synthesis reactions:

• Carboxylation Catalyst: Research has demonstrated the effectiveness of zinc p-toluenesulfonate as a catalyst for the carboxylation of propylene glycol to propylene carbonate. In high-throughput screening experiments, zinc p-toluenesulfonate showed superior catalytic activity compared to other zinc salts, achieving over 50% yield with nearly 70% selectivity.

• Lewis Acid Catalyst: The Lewis acidity of the zinc center makes it an effective catalyst for various organic transformations, including esterification, transesterification, and condensation reactions.

• Green Chemistry Applications: As a heterogeneous catalyst, zinc p-toluenesulfonate hydrate aligns with green chemistry principles, offering advantages such as easy separation from reaction mixtures and potential reusability.

Table 2: Catalytic Performance Comparison

Catalyst	Relative Performance	Selectivity
Zn(OTf)₂	1.08	High
Zinc p-toluenesulfonate hydrate	1.31	High
Zn(OAc)₂	0.97	Moderate
Zn(acac)₂·H₂O	0.81	Moderate

Research Applications

Beyond industrial and synthetic applications, zinc p-toluenesulfonate hydrate has demonstrated utility in various research fields:

• Proteomics Research: The compound is employed as a zinc benzenesulfonate salt in proteomics research, contributing to the analysis and study of protein structures and functions.

• Electrolyte Additive: Research has shown potential applications as an electrolyte additive in the preparation of lead halide perovskite solar cells, where it can improve stability against environmental humidity.

• Materials Science: The compound's unique structural and chemical properties make it valuable in the development of advanced materials with specific functionalities.

Parameter	Classification/Statement
Hazard Symbol (GHS)	GHS07
Signal Word	Warning
Hazard Statements	H315-H319-H335
Precautionary Statements	P261-P280a-P304+P340-P305+P351+P338-P405-P501a
Hazard Codes	Xi (Irritant)
Risk Statements	36/37/38 (Irritating to eyes, respiratory system, and skin)
Safety Statements	26-37/39 (In case of contact with eyes, rinse with water; wear suitable gloves and eye/face protection)
WGK Germany	3 (Severe hazard to waters)
TSCA	Listed

Proper storage in well-stoppered containers is advisable to maintain the integrity of the compound. Standard laboratory safety practices should be employed when handling this material, including the use of appropriate personal protective equipment.

Comparative Analysis

To better understand the position of zinc p-toluenesulfonate hydrate among similar compounds, a comparative analysis provides valuable insights:

Table 4: Comparison of Zinc p-Toluenesulfonate Hydrate with Related Compounds

Compound	Key Differences	Relative Advantages
Zinc trifluoromethanesulfonate (Zn(OTf)₂)	Contains trifluoromethyl group; different solubility profile	Slightly higher catalytic activity in some reactions
Zinc acetate (Zn(OAc)₂)	Carboxylate instead of sulfonate; higher water solubility	More commonly available; lower cost
p-Toluenesulfonic acid	Free acid form; higher acidity	Greater solubility in organic solvents; stronger acid
Zinc oxide (ZnO)	Simple oxide; different reactivity pattern	Semiconductor properties; photocatalytic activity

This comparison highlights that while similar compounds share some functionalities (e.g., the presence of zinc as the central metal), they differ significantly based on their specific chemical structures, which influences their applications and performance in various contexts.

Research Findings

Recent research has expanded our understanding of zinc p-toluenesulfonate hydrate's properties and potential applications:

• Catalytic Performance: High-throughput screening studies have identified zinc p-toluenesulfonate hydrate as a superior catalyst for carboxylation reactions, with performance exceeding that of many traditional catalysts. The yield of propylene carbonate using zinc p-toluenesulfonate was approximately 1.31 times that of the benchmark catalyst system.

• Optimization Studies: Research has focused on optimizing reaction parameters (temperature, pressure, catalyst loading) to maximize the effectiveness of zinc p-toluenesulfonate in catalytic applications. Studies show that the optimal temperature for catalytic activity in carboxylation reactions is around 135°C, with pressures above 40 bar CO₂.

• Crystal Structure Analysis: X-ray crystallographic studies have revealed detailed structural information about zinc p-toluenesulfonate, providing insights into the arrangement of the zinc atom at symmetry centers in the unit cell. This structural understanding helps explain the compound's reactivity patterns and guides the development of new applications.

• Polymeric Applications Research: Research has demonstrated that zinc p-toluenesulfonate hydrate provides superior light and heat stability compared to other stearic acid salts commonly used in polymer formulations. These findings support its growing use as a stabilizer and lubricant in various synthetic rubber applications.

• Solar Cell Technology: Emerging research indicates potential applications in solar cell technology, where zinc p-toluenesulfonate hydrate can serve as an electrolyte additive to improve the stability of lead halide perovskite solar cells against environmental humidity.